2,4-Dichloro-3-fluoroanisole
Description
2,4-Dichloro-3-fluoroanisole is a chemical compound with the molecular formula C7H5Cl2FO . It is also known as 1,3-Dichloro-2-fluoro-4-methoxybenzene .
Synthesis Analysis
The synthesis of compounds similar to 2,4-Dichloro-3-fluoroanisole often involves Suzuki–Miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This process uses organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign .Molecular Structure Analysis
The molecular weight of 2,4-Dichloro-3-fluoroanisole is 195.02 . For a similar compound, 2,4-dichloroanisole, the molecular formula is CHClO, with an average mass of 177.028 Da and a monoisotopic mass of 175.979568 Da .Chemical Reactions Analysis
The Suzuki–Miyaura coupling reaction is a key process in the reactions involving compounds like 2,4-Dichloro-3-fluoroanisole . This reaction involves the coupling of chemically differentiated fragments with the metal catalyst .Future Directions
The future directions in the study and application of compounds like 2,4-Dichloro-3-fluoroanisole could involve further exploration of the Suzuki–Miyaura coupling reaction . This reaction has broad applications due to its mild and functional group tolerant reaction conditions, making it a valuable tool in the synthesis of a wide variety of compounds .
properties
IUPAC Name |
1,3-dichloro-2-fluoro-4-methoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2FO/c1-11-5-3-2-4(8)7(10)6(5)9/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGODMAHRRRWUOQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)Cl)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dichloro-3-fluoroanisole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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